Cas no 1491016-20-6 (4-(3,4-Dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(3,4-Dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid
• CAS No: 1491016-20-6
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5792028
• PubChem ID: 82389976
• Update Time: 2025-06-12

4-(3,4-Dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid
• 1491016-20-6
• EN300-1454961
• 4-(3,4-Dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H19NO2/c1-9-4-5-11(6-10(9)2)12-7-15(3)8-13(12)14(16)17/h4-6,12-13H,7-8H2,1-3H3,(H,16,17)
• InChI Key： BAPLKOOJUQCAQN-UHFFFAOYSA-N
• SMILES： OC(C1CN(C)CC1C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(3,4-Dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid

Introduction to 4-(3,4-Dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid (CAS No. 1491016-20-6)

4-(3,4-Dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid, identified by the chemical identifier CAS No. 1491016-20-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic structures, characterized by a six-membered ring containing one nitrogen atom. The presence of a carboxylic acid functional group at the 3-position and a dimethylphenyl (m-xylene) substituent at the 4-position contributes to its unique chemical properties and potential biological activities.

The molecular structure of 4-(3,4-Dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid exhibits a balance of lipophilicity and polarizability, which are critical factors in determining its solubility, bioavailability, and interaction with biological targets. The dimethylphenyl group enhances hydrophobic interactions, while the carboxylic acid moiety allows for hydrogen bonding and potential ionic interactions. These features make it a versatile scaffold for drug design and development.

In recent years, there has been growing interest in pyrrolidine derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. The structural motif of 4-(3,4-Dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid has been explored in the development of compounds with potential applications in central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. Its unique chemical profile suggests that it may serve as a key intermediate in synthesizing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For instance, modifications at the nitrogen atom or the carboxylic acid group can lead to compounds with improved binding affinity or selectivity for specific biological targets. This flexibility underscores the importance of 4-(3,4-Dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid in medicinal chemistry.

The synthesis of 4-(3,4-Dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the carboxylic acid and dimethylphenyl substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

Recent studies have highlighted the biological activity of 4-(3,4-Dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid and its derivatives. For example, research has indicated that certain pyrrolidine-based compounds exhibit inhibitory effects on enzymes involved in inflammation and pain signaling. These findings suggest that derivatives of this compound may have therapeutic potential in managing chronic inflammatory conditions and neuropathic pain. Additionally, preliminary data suggest possible applications in neurodegenerative diseases, where modulation of CNS signaling pathways is crucial.

The pharmacokinetic profile of 4-(3,4-Dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its use in drug development. Studies have begun to explore its metabolic stability and interactions with cytochrome P450 enzymes, which are critical for predicting drug-drug interactions and determining appropriate dosing regimens.

In conclusion,4-(3,4-Dimethylphenyl)-1-methylpyrrolidine-3-carboxylic acid (CAS No. 1491016-20-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives,it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.